Cas no 23040-64-4 (Phenol,3-(methylnitrosoamino)-)

• Product Name: Phenol,3-(methylnitrosoamino)-
• CAS No: 23040-64-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 273836
• PubChem ID: 146730
• Update Time: 2025-04-19

Phenol,3-(methylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(methylnitrosoamino)-
• N-(3-hydroxyphenyl)-N-methylnitrous amide
• BRN 2965075
• m-(Methylnitrosamino)phenol
• BDBM50214513
• DTXSID30177597
• CHEMBL156668
• 23040-64-4
• Phenol, m-(methylnitrosamino)-

• Inchi： 1S/C7H8N2O2/c1-9(8-11)6-3-2-4-7(10)5-6/h2-5,10H,1H3
• InChI Key： XFRTWRMEJVWCTE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N(C)N=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.9